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Compound of Interest

Compound Name: 4-Mercaptophenylboronic acid

Cat. No.: B1229282

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Mercaptophenylboronic acid in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this chemical, thereby fostering a secure research environment.

Chemical Identifier:

Compound Name 4-Mercaptophenylboronic acid
Synonyms 4-Mercaptobenzeneboronic acid
CAS Number 237429-33-3

Molecular Formula CeH7BO2S

Molecular Weight 153.99 g/mol

Physical State Solid (crystal or powder)
Appearance White to slightly pale yellow
Melting Point >230 °C

Hazard Identification and GHS Classification

4-Mercaptophenylboronic acid is classified with the following hazards:
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Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]

GHS Pictograms:

walt text

Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal
safety. The following table summarizes the required equipment.
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Protection Type Specification Standard

All handling of 4-
) ) Mercaptophenylboronic acid
Engineering Controls )
must be conducted in a

certified chemical fume hood.

Tightly fitting safety goggles
with side shields. A face shield

Eye/Face Protection should be worn in conjunction EN 166 (EU) or NIOSH (US)
with goggles when there is a

high risk of splashing.

Chemical-resistant gloves.
Nitrile gloves are a suitable
choice for general handling. It EU Directive 89/686/EEC, EN

is advisable to inspect gloves 374

Hand Protection

for any degradation before

use.

A flame-resistant lab coat that
Skin and Body Protection is fully fastened. Closed-toe

shoes are required.

For weighing and transferring
the solid, a NIOSH-approved
_ _ N95 dust mask or equivalent
Respiratory Protection ) NIOSH (US) or EN 149 (EV)
respirator should be used to
prevent inhalation of the

powder.

Operational Plan: Step-by-Step Handling Protocol

Safe handling practices are critical to prevent accidental exposure and maintain the integrity of
the compound.

1. Preparation:

o Ensure a certified chemical fume hood is operational.
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Prepare a 1:1 (v/v) solution of commercial bleach and water in a designated container within
the fume hood for immediate decontamination of small spills and equipment.

Assemble all necessary glassware and equipment. Ensure it is clean and dry.

Have designated, clearly labeled waste containers for solid and liquid hazardous waste
readily accessible within the fume hood.

. Weighing and Transferring the Solid:

Perform all weighing and transfers of the solid 4-Mercaptophenylboronic acid inside the
chemical fume hood.

Use anti-static weighing paper or a suitable container to prevent dispersal of the powder.
Minimize the creation of dust during transfer.
Close the container tightly immediately after use.
. In Solution:
When dissolving the solid, add the solvent slowly to the solid to avoid splashing.
If the process is exothermic, consider cooling the vessel in an ice bath.

Keep the reaction vessel covered as much as possible to minimize the release of any volatile
materials.

. Post-Reaction/Experiment:
Quench any reactive reagents appropriately before work-up.

Segregate all waste as described in the disposal plan below.
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Operational Workflow for Handling 4-Mercaptophenylboronic Acid

Preparation

Verify Fume Hood Operation

:

Prepare Bleach Solution

:

Assemble Equipment

;

Ready Waste Containers

Handling

Weigh Solid in Fume Hood

;

Transfer Solid

:

Prepare Solution

Post-Experiment

Quench Reaction

:

Segregate Waste

:

Decontaminate Glassware

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in the safe handling of 4-

Mercaptophenylboronic acid.

Disposal Plan

Proper waste disposal is crucial for laboratory safety and environmental protection. 4-

Mercaptophenylboronic acid and its waste must be treated as hazardous.

. Waste Segregation:

Solid Waste: Unused 4-Mercaptophenylboronic acid, contaminated gloves, weighing
paper, and other solid materials should be collected in a designated, sealable container
clearly labeled "Hazardous Waste" with the full chemical name.

Liquid Waste: Solutions containing 4-Mercaptophenylboronic acid should be collected in a
separate, clearly labeled, and sealable container for liquid hazardous waste. Do not mix with
other incompatible waste streams.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container.

. Decontamination of Glassware:
Due to the thiol group, glassware should be decontaminated to neutralize the odor.

Rinse all contaminated glassware with a small amount of a suitable solvent (e.g., ethanol or
acetone) and collect the rinsate as liquid hazardous waste.

Immerse the rinsed glassware in the prepared 1:1 bleach-water solution within the fume
hood. Allow it to soak for at least 14 hours.

After soaking, the glassware can be washed using standard laboratory procedures.
. Spill Management:

Small Spills: For small powder spills within the fume hood, carefully sweep up the solid,
trying to minimize dust generation, and place it in the solid hazardous waste container. Wipe
the area with a damp cloth, and then decontaminate with the bleach solution.
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Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

N

. Final Disposal:

Store all sealed and labeled hazardous waste containers in a designated satellite
accumulation area.

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Disposal Workflow for 4-Mercaptophenylboronic Acid

Waste Collection & Segregation Decontamination
Solid Waste (gloves, powder) Liquid Waste (solutions) Rinse Glassware with Solvent
in Labeled Container in Labeled Container (Collect Rinsate)
\\’/\izil Dispo im/ l
Store Waste in Soak Glassware in Bleach Solution
Satellite Accumulation Area (min. 14 hours)

l l

Arrange for Hazardous
Waste Pickup

Standard Washing

Click to download full resolution via product page

Caption: A diagram outlining the disposal process for waste containing 4-
Mercaptophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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